(3-Chlorophenyl)(2-methoxyphenyl)methanamine
Description
“(3-Chlorophenyl)(2-methoxyphenyl)methanamine” is a chemical compound with the CAS Number: 1183687-03-7 . It has a molecular weight of 247.72 . It is in the physical form of oil .
Physical And Chemical Properties Analysis
“(3-Chlorophenyl)(2-methoxyphenyl)methanamine” is an oil-like substance . It has a molecular weight of 247.72 . The compound is typically stored at a temperature of 4°C .
Scientific Research Applications
Optical Properties and Applications
- Nonlinear Optical Properties for Optical Devices: Research on 1-(2-methoxyphenyl)-3-(4-chlorophenyl) triazene, a compound with a similar structure, revealed significant nonlinear optical properties. These properties make it suitable for studies and applications in optical devices. The experimental and computational analyses showed this compound has a substantial nonlinear optical response, indicating its potential for use in the development of optical materials and technologies (Mostaghni, Shafiekhani, & Madadi Mahani, 2022).
Chemical Synthesis and Characterization
- Synthesis of Novel Derivatives: The synthesis and complete NMR spectral assignments of new benzylamino coumarin derivatives, involving reactions with components structurally related to (3-Chlorophenyl)(2-methoxyphenyl)methanamine, were achieved. These compounds are of interest for their potential applications in various fields, including organic electronics and medicinal chemistry (Dekić et al., 2020).
Environmental Applications
- Degradation Products in Environmental Settings: Studies on the degradation products of benzophenone-3 in chlorinated seawater swimming pools highlighted the environmental fate of related compounds. This research provides insight into the potential environmental impact and behavior of (3-Chlorophenyl)(2-methoxyphenyl)methanamine derivatives under specific conditions, such as reaction with chlorine in seawater pools, which can lead to the formation of brominated disinfection byproducts (Manasfi et al., 2015).
Antimicrobial and Pharmacological Studies
- Antimicrobial and Anticonvulsant Properties: The synthesis and characterization of heterocyclic Schiff bases, including compounds with structural similarities to (3-Chlorophenyl)(2-methoxyphenyl)methanamine, have shown potential anticonvulsant agents. These studies contribute to the ongoing search for new therapeutic agents with improved efficacy and specificity for various medical conditions (Pandey & Srivastava, 2011).
properties
IUPAC Name |
(3-chlorophenyl)-(2-methoxyphenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO/c1-17-13-8-3-2-7-12(13)14(16)10-5-4-6-11(15)9-10/h2-9,14H,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AISPHBCJUHXMOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(C2=CC(=CC=C2)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Chlorophenyl)(2-methoxyphenyl)methanamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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